Cas no 17228-37-4 (Acetamide,N-1H-benzimidazol-2-yl-N-methyl-)

Acetamide,N-1H-benzimidazol-2-yl-N-methyl- structure
17228-37-4 structure
Product Name:Acetamide,N-1H-benzimidazol-2-yl-N-methyl-
CAS No:17228-37-4
MF:C10H11N3O
MW:189.213841676712
CID:122184
PubChem ID:45078572
Update Time:2025-04-18

Acetamide,N-1H-benzimidazol-2-yl-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-1H-benzimidazol-2-yl-N-methyl-
    • Acetamide, N-2-benzimidazolyl-N-methyl- (8CI)
    • ACETAMIDE,N-2-BENZO[D]IMIDAZOLYL-N-METHYL-
    • 17228-37-4
    • Inchi: 1S/C10H11N3O/c1-7(14)13(2)10-11-8-5-3-4-6-9(8)12-10/h3-6H,1-2H3,(H,11,12)
    • InChI Key: DEGXSLMNSQQPKO-UHFFFAOYSA-N
    • SMILES: O=C(C)N(C)C1=NC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 189.09033
  • Monoisotopic Mass: 189.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 49A^2

Experimental Properties

  • PSA: 48.99
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